Cas no 132866-07-0 (1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate)

132866-07-0 structure
Product name:1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate
1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate
- benzoic acid,8-(2-octylcyclopropyl)octane-1,2-diol
- 132866-07-0
- DTXSID40768056
- Benzoic acid--8-(2-octylcyclopropyl)octane-1,2-diol (2/1)
-
- Inchi: InChI=1S/C19H38O2.2C7H6O2/c1-2-3-4-5-6-9-12-17-15-18(17)13-10-7-8-11-14-19(21)16-20;2*8-7(9)6-4-2-1-3-5-6/h17-21H,2-16H2,1H3;2*1-5H,(H,8,9)
- InChI Key: IMYXXBUVBFBXBY-UHFFFAOYSA-N
- SMILES: CCCCCCCCC1CC1CCCCCCC(CO)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O
Computed Properties
- Exact Mass: 542.3609
- Monoisotopic Mass: 542.36073931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 39
- Rotatable Bond Count: 17
- Complexity: 333
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.06
1,2-Octanediol, 8-(2-octylcyclopropyl)-, dibenzoate Related Literature
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1. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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